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Compound of Interest

Compound Name: Tert-butyl 6-bromohexanoate

Cat. No.: B1589127 Get Quote

In-Depth Technical Guide: Tert-butyl 6-
bromohexanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of tert-butyl 6-bromohexanoate, a key building block in contemporary chemical

synthesis, particularly in the development of Proteolysis Targeting Chimeras (PROTACs) and

other therapeutic agents.

Core Properties of Tert-butyl 6-bromohexanoate
Tert-butyl 6-bromohexanoate is an aliphatic ester characterized by a terminal bromine atom

and a bulky tert-butyl ester group. This bifunctionality makes it a versatile linker for conjugating

different molecular entities.

Physical State and Appearance
At ambient conditions, tert-butyl 6-bromohexanoate exists as a liquid.[1][2] Its appearance is

typically described as a colorless to light yellow or yellowish liquid.[1][3] It may also possess a

characteristic odor.[3]
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The key quantitative properties of tert-butyl 6-bromohexanoate are summarized in the table

below for easy reference and comparison. These parameters are crucial for designing reaction

conditions, purification protocols, and storage procedures.

Property Value Source(s)

Molecular Formula C₁₀H₁₉BrO₂ [3][4][5]

Molecular Weight 251.16 g/mol [4][5]

Physical State Liquid [1][2]

Appearance Colorless to light yellow liquid [1][3]

Density
~1.10 g/cm³ (experimental)

1.194 ± 0.06 g/cm³ (predicted)
[3]

Boiling Point
~247-248 °C 256.3 ± 23.0 °C

at 760 mmHg (predicted)
[3]

Flash Point 93 °C [3]

Solubility
Soluble in various organic

solvents
[3]

Purity
Typically available in purities of

95% to 97%
[2][5]

Applications in Synthesis
Tert-butyl 6-bromohexanoate is widely utilized in organic synthesis.[3] Its primary application

in modern drug discovery is as a linker molecule in the synthesis of PROTACs.[1] The bromo-

functionality allows for nucleophilic substitution, while the tert-butyl ester can be deprotected

under acidic conditions to reveal a carboxylic acid for further conjugation.

Below is a diagram illustrating the logical relationship of tert-butyl 6-bromohexanoate as a

bifunctional linker.
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Role as a Bifunctional Linker

Experimental Protocols
While specific, detailed experimental protocols are highly dependent on the target molecule, a

general procedure for the utilization of tert-butyl 6-bromohexanoate in a nucleophilic

substitution reaction is provided below.

General Protocol for N-Alkylation:

Reactant Preparation: Dissolve the amine-containing substrate (1.0 equivalent) in a suitable

aprotic polar solvent such as dimethylformamide (DMF) or acetonitrile.
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Base Addition: Add a non-nucleophilic base, for example, potassium carbonate (K₂CO₃, 2-3

equivalents) or diisopropylethylamine (DIPEA, 2-3 equivalents), to the reaction mixture to act

as a proton scavenger.

Alkylation: Add tert-butyl 6-bromohexanoate (1.0-1.2 equivalents) to the mixture.

Reaction Conditions: Stir the reaction mixture at a temperature ranging from room

temperature to 80 °C. The reaction progress should be monitored by an appropriate

analytical technique, such as thin-layer chromatography (TLC) or liquid chromatography-

mass spectrometry (LC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with water

and extract the product with a suitable organic solvent (e.g., ethyl acetate).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be

purified by column chromatography on silica gel.

Safety and Handling
Tert-butyl 6-bromohexanoate is a chemical that requires appropriate safety measures during

handling.[3] It may cause irritation to the eyes and skin, and direct contact should be avoided.

[3] It is recommended to use personal protective equipment, including gloves and safety

goggles.[3] All handling should be performed in a well-ventilated area, such as a fume hood, to

prevent inhalation of any vapors.[3]

Storage: For long-term stability, it is recommended to store tert-butyl 6-bromohexanoate
under refrigerated conditions, typically between 2-8°C, and sealed in a dry environment.[3][6]

For extended storage of the pure compound, temperatures of -20°C can prolong its shelf life.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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